Cas no 921513-08-8 (9-benzyl-3-(4-chlorophenyl)-5,7-dimethyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione)

9-benzyl-3-(4-chlorophenyl)-5,7-dimethyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione structure
921513-08-8 structure
Product Name:9-benzyl-3-(4-chlorophenyl)-5,7-dimethyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
CAS No:921513-08-8
MF:C21H17ClN6O2
MW:420.851682424545
CID:5874198
PubChem ID:41751909
Update Time:2025-09-22

9-benzyl-3-(4-chlorophenyl)-5,7-dimethyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

    • 5-benzyl-8-(4-chlorophenyl)-1,3-dimethylpurino[8,9-c][1,2,4]triazole-2,4-dione
    • F2259-0729
    • 9-benzyl-3-(4-chlorophenyl)-5,7-dimethyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione
    • AKOS015862514
    • 921513-08-8
    • 9-benzyl-3-(4-chlorophenyl)-5,7-dimethyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
    • Inchi: 1S/C21H17ClN6O2/c1-25-18-16(19(29)26(2)21(25)30)27(12-13-6-4-3-5-7-13)20-24-23-17(28(18)20)14-8-10-15(22)11-9-14/h3-11H,12H2,1-2H3
    • InChI Key: ARHQPDOJBRSSLK-UHFFFAOYSA-N
    • SMILES: ClC1C([H])=C([H])C(=C([H])C=1[H])C1=NN=C2N1C1=C(C(N(C([H])([H])[H])C(N1C([H])([H])[H])=O)=O)N2C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

  • Exact Mass: 420.1101515g/mol
  • Monoisotopic Mass: 420.1101515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 680
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 75.7Ų

9-benzyl-3-(4-chlorophenyl)-5,7-dimethyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione Pricemore >>

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